Cas no 1824120-50-4 (2-(Azidomethyl)-5-bromothiazole)

• Product Name: 2-(Azidomethyl)-5-bromothiazole
• CAS No: 1824120-50-4
• MF: C₄H₃BrN₄S
• MW: 219.062417268753
• CID: 5819290
• PubChem ID: 126971421
• Update Time: 2025-10-15

2-(Azidomethyl)-5-bromothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Azidomethyl)-5-bromothiazole
• 2-(azidomethyl)-5-bromo-1,3-thiazole
• EN300-1910312
• 1824120-50-4

• Inchi： 1S/C4H3BrN4S/c5-3-1-7-4(10-3)2-8-9-6/h1H,2H2
• InChI Key： NNTRLMVJEKBKEA-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 217.92618g/mol
• Monoisotopic Mass: 217.92618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(Azidomethyl)-5-bromothiazole

2-(Azidomethyl)-5-bromothiazole: A Comprehensive Overview

2-(Azidomethyl)-5-bromothiazole, with the CAS number 1824120-50-4, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiazole ring, which is a five-membered aromatic structure containing sulfur and nitrogen atoms. The presence of the azidomethyl group (-CH₂N₃) at the 2-position and a bromine atom at the 5-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 2-(Azidomethyl)-5-bromothiazole typically involves multi-step organic reactions, often starting from readily available thiazole derivatives. The introduction of the azide group is achieved through nucleophilic substitution or coupling reactions, while the bromination at the 5-position is carefully controlled to ensure regioselectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and yield of these syntheses, making this compound more accessible for research and industrial purposes.

One of the most promising applications of 2-(Azidomethyl)-5-bromothiazole lies in its use as a building block for drug discovery. The azide group is known for its reactivity in click chemistry, enabling the formation of stable covalent bonds under mild conditions. This property has been exploited to develop bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against human cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its role in pharmaceuticals, 2-(Azidomethyl)-5-bromothiazole has found applications in materials science, particularly in the development of advanced materials such as polymers and coordination networks. The bromine atom at the 5-position serves as a versatile functional group for cross-coupling reactions, enabling the construction of complex architectures with tailored properties. Recent studies have demonstrated that polymers incorporating this compound exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

The electronic properties of 2-(Azidomethyl)-5-bromothiazole also make it an attractive candidate for use in optoelectronic devices. The thiazole ring contributes to strong absorption in the visible region, while the azide group enhances electron transport characteristics. These features have been leveraged to develop organic light-emitting diodes (OLEDs) with improved efficiency and color purity. Furthermore, ongoing research is exploring its potential as a photosensitizer in photovoltaic devices, where it could play a critical role in energy conversion processes.

The structural versatility of 2-(Azidomethyl)-5-bromothiazole has also led to its use as a chelating agent in coordination chemistry. The nitrogen atoms in the thiazole ring can act as ligands, forming stable complexes with metal ions such as copper(II) and iron(III). These metalloorganic complexes have shown promise in catalytic applications, particularly in oxidation reactions and asymmetric synthesis. Recent breakthroughs have highlighted their ability to catalyze challenging transformations with high enantioselectivity, opening new avenues for sustainable chemical synthesis.

In conclusion, 2-(Azidomethyl)-5-bromothiazole, with its unique combination of functional groups and structural features, continues to be a focal point for scientific research across multiple disciplines. Its applications span from drug discovery to materials science and optoelectronics, driven by advancements in synthetic methodologies and functionalization strategies. As researchers delve deeper into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.